Cas no 1153904-73-4 (1-(2,3-dichlorophenyl)-1H-1,2,3-triazole-5-carboxylic acid)

• Product Name: 1-(2,3-dichlorophenyl)-1H-1,2,3-triazole-5-carboxylic acid
• CAS No: 1153904-73-4
• MF: C₉H₅Cl₂N₃O₂
• MW: 258.060899496078
• CID: 4573249
• Update Time: 2025-05-23

1-(2,3-dichlorophenyl)-1H-1,2,3-triazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-5-carboxylic acid, 1-(2,3-dichlorophenyl)-
• 1-(2,3-Dichlorophenyl)-1h-1,2,3-triazole-5-carboxylic acid
• 1-(2,3-dichlorophenyl)-1H-1,2,3-triazole-5-carboxylic acid

• Inchi： 1S/C9H5Cl2N3O2/c10-5-2-1-3-6(8(5)11)14-7(9(15)16)4-12-13-14/h1-4H,(H,15,16)
• InChI Key： WUIDAUFKYSHADN-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(Cl)=C2Cl)C(C(O)=O)=CN=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1-(2,3-dichlorophenyl)-1H-1,2,3-triazole-5-carboxylic acid

1-(2,3-Dichlorophenyl)-1H-1,2,3-Triazole-5-Carboxylic Acid: A Comprehensive Overview

1-(2,3-Dichlorophenyl)-1H-1,2,3-triazole-5-carboxylic acid, with the CAS number 1153904-73-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a triazole ring system with a dichlorophenyl group and a carboxylic acid moiety. The triazole ring, a five-membered aromatic heterocycle containing three nitrogen atoms, is known for its stability and versatility in chemical reactions. The presence of the dichlorophenyl group adds electronic complexity and potential bioactivity to the molecule.

The synthesis of 1-(2,3-dichlorophenyl)-1H-1,2,3-triazole-5-carboxylic acid typically involves multi-step reactions that require precise control over reaction conditions. Recent advancements in synthetic chemistry have enabled more efficient routes to this compound, leveraging techniques such as click chemistry and catalytic asymmetric synthesis. These methods not only improve yield but also enhance the purity of the final product, making it more suitable for applications in drug discovery and material science.

In terms of biological activity, this compound has shown promise in various assays. For instance, studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways. The carboxylic acid group plays a crucial role in these interactions, acting as a hydrogen bond donor or acceptor depending on the target enzyme's structure. Additionally, the dichlorophenyl group contributes to the molecule's lipophilicity, which is essential for crossing biological membranes and reaching intracellular targets.

Recent research has also explored the use of 1-(2,3-dichlorophenyl)-1H-1,2,3-triazole-5-carboxylic acid in the development of advanced materials. Its ability to form stable coordination complexes with metal ions has led to its application in creating metal-organic frameworks (MOFs) with potential uses in gas storage and catalysis. The triazole ring's coordination properties are particularly advantageous in these applications due to its ability to bind metals through multiple nitrogen atoms.

The structural versatility of this compound also makes it a valuable building block for constructing larger molecular frameworks. For example, it can be used as a linker in polymer chemistry or as a scaffold for constructing bioactive molecules with tailored properties. Its modular design allows chemists to modify different parts of the molecule to achieve desired functionalities without compromising its core stability.

In conclusion, 1-(2,3-dichlorophenyl)-1H-1,2,3-triazole-5-carboxylic acid, with CAS number 1153904-73-4, is a multifaceted compound with applications spanning from drug discovery to materials science. Its unique structure and functional groups make it an invaluable tool for researchers seeking to explore new chemical frontiers. As ongoing studies continue to uncover its potential uses and mechanisms of action, this compound is poised to play an increasingly important role in both academic and industrial settings.